3-(5,6,7,8-Tetrahydro-1,8-naphthyridin-2-yl)propan-1-amine dihydrochloride
Overview
Description
“3-(5,6,7,8-Tetrahydro-1,8-naphthyridin-2-yl)propan-1-amine” is a key intermediate in the synthesis of alpha(V)beta(3) antagonists . It’s also known as a fragment of alphaVbeta3 integrin antagonists .
Synthesis Analysis
The synthesis of this compound relies on the efficient double Sonogashira reactions of 2,5-dibromopyridine with acetylenic alcohols and protected propargylamines followed by Chichibabin cyclizations of 3,3’-pyridine-2,5-diyldipropan-1-amines .Molecular Structure Analysis
The molecular structure of this compound is related to its synthesis. The Sonogashira reactions and Chichibabin cyclizations play a crucial role in forming its structure .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of this compound include double Sonogashira reactions and Chichibabin cyclizations .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound can be characterized by techniques such as 1H NMR, 13C NMR, and high-resolution mass spectrometry .Scientific Research Applications
3-(5,6,7,8-Tetrahydro-1,8-naphthyridin-2-yl)propan-1-amine dihydrochloride has been extensively studied for its potential therapeutic applications due to its anti-inflammatory, anti-oxidant, and neuroprotective activities. The compound has been found to be an effective inhibitor of several enzymes and proteins involved in inflammation, cancer, and neurodegenerative diseases, such as cyclooxygenase-2 (COX-2), nuclear factor-κB (NF-κB), and nuclear factor erythroid 2-related factor 2 (Nrf2). Furthermore, this compound has been demonstrated to possess anti-cancer and anti-tumor activities.
In addition to its therapeutic potential, this compound has been used for scientific research purposes, such as in the study of the effects of inflammation on the development of cancer. In a recent study, this compound was used to inhibit the NF-κB signaling pathway, which is known to be involved in the development of cancer. The results of the study showed that this compound was able to significantly reduce the expression of NF-κB-regulated genes, suggesting that the compound may be useful in the treatment of cancer.
Mechanism of Action
3-(5,6,7,8-Tetrahydro-1,8-naphthyridin-2-yl)propan-1-amine dihydrochloride is believed to act through several mechanisms of action. Firstly, the compound is thought to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of pro-inflammatory molecules. Furthermore, this compound is believed to inhibit the activity of nuclear factor-κB (NF-κB), which is a transcription factor involved in the regulation of genes involved in inflammation and cancer. Finally, this compound is thought to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which is involved in the regulation of genes involved in the protection against oxidative stress and inflammation.
Biochemical and Physiological Effects
This compound has been found to have several biochemical and physiological effects. Firstly, the compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of pro-inflammatory molecules. Furthermore, this compound has been demonstrated to inhibit the activity of nuclear factor-κB (NF-κB), which is a transcription factor involved in the regulation of genes involved in inflammation and cancer. Finally, this compound has been shown to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which is involved in the regulation of genes involved in the protection against oxidative stress and inflammation.
Advantages and Limitations for Lab Experiments
3-(5,6,7,8-Tetrahydro-1,8-naphthyridin-2-yl)propan-1-amine dihydrochloride has several advantages and limitations when used in laboratory experiments. One of the major advantages of using this compound is that the compound is non-toxic and does not have any known side effects. Furthermore, the compound is relatively stable and can be stored at room temperature for up to one year. Additionally, this compound is relatively easy to synthesize and is commercially available.
However, there are several limitations to using this compound in laboratory experiments. Firstly, the compound is relatively expensive and may not be cost-effective for some experiments. Furthermore, the compound is not water-soluble, which may limit its use in certain experiments. Finally, the compound has not been extensively studied and its full range of effects is not yet known.
Future Directions
Despite its potential therapeutic and research applications, there is still much to be learned about 3-(5,6,7,8-Tetrahydro-1,8-naphthyridin-2-yl)propan-1-amine dihydrochloride. Further research is needed to fully understand the compound’s mechanism of action and its potential therapeutic applications. Additionally, more research is needed to determine the compound’s full range of effects and to develop more cost-effective synthesis methods. Finally, further research is needed to explore the compound’s potential applications in the treatment of cancer and other diseases.
properties
IUPAC Name |
3-(5,6,7,8-tetrahydro-1,8-naphthyridin-2-yl)propan-1-amine;dihydrochloride | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17N3.2ClH/c12-7-1-4-10-6-5-9-3-2-8-13-11(9)14-10;;/h5-6H,1-4,7-8,12H2,(H,13,14);2*1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YKENSXATHYFVOK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(NC1)N=C(C=C2)CCCN.Cl.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H19Cl2N3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.